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Compound of Interest

Compound Name: Di(pyridin-3-yl)methanone

Cat. No.: B189070

This guide provides essential safety and logistical information for the proper disposal of
Di(pyridin-3-yl)methanone, tailored for researchers, scientists, and drug development
professionals. Adherence to these procedures is critical for ensuring laboratory safety and
environmental protection.

Hazard Assessment and Safety Information

Di(pyridin-3-yl)methanone is classified as a hazardous substance. The following table
summarizes its GHS hazard classifications.

Hazard Class Category Hazard Statement

H302: Harmful if swallowed.[1]

Acute toxicity, Oral Category 4 o]
o H315: Causes skin irritation.[1]
Skin irritation Category 2 2]
o H319: Causes serious eye
Eye irritation Category 2A o
irritation.[1][2]

Specific target organ toxicity - H335: May cause respiratory

. Category 3 o
single exposure irritation.[1][2]
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Precautionary Statements: P261, P264, P270, P271, P280, P301 + P312 + P330, P302 +
P352, P304 + P340 + P312, P305 + P351 + P338, P332 + P313, P337 + P313, P362, P403 +

P233, P405, P501.[1][2]

A critical precautionary statement for disposal is P501: Dispose of contents/container in
accordance with local, regional, national, and international regulations.[1][3] This underscores
the necessity of treating Di(pyridin-3-yl)methanone as regulated hazardous waste.

Disposal Workflow

The proper disposal of Di(pyridin-3-yl)methanone requires a systematic approach to ensure
safety and compliance. The following workflow outlines the decision-making process from

waste generation to final disposal.
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Waste Generation & Collection

Waste Di(pyridin-3-yl)methanone
(solid or in solution)

DO NOT dispose down the drain. DO NOT dispose in regular trash. bo N.OT atternpt_ln-lab neutralization
without a validated protocol.

Step 1

Y

Collect in a dedicated,
compatible, and properly
sealed hazardous waste container.

Step 2

Labeling‘;z Storage

Label container with:
'Hazardous Waste'
Full Chemical Name
Associated Hazards
(Toxic, Irritant)

Step 3

Y
Store in a designated,
ventilated satellite
accumulation area.

Step 4

Disg yosal

Arrange for collection by a
licensed environmental
services company.

Incineration in a chemical incinerator
equipped with an afterburner and scrubber
is the preferred disposal method.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b189070#di-pyridin-3-yl-methanone-proper-disposal-
procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastl

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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